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Compound of Interest

Compound Name: TPU-0037A

Cat. No.: B563020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of TPU-0037A, a potent antibiotic with significant activity against Gram-positive
bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This document
consolidates available data on its chemical structure, biological activity, and biosynthetic
origins, presenting it in a structured format for researchers and drug development
professionals.

Chemical Profile of TPU-0037A

TPU-0037A is a natural product isolated from the fermentation broth of Streptomyces platensis
TP-A0598.[1] It is a congener of lydicamycin, a family of complex polyketide antibiotics.[1]
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Property Value Source
Chemical Formula C46H72N4010 [1]
Molecular Weight 841.08 g/mol [1]
CAS Number 485815-59-6 [1]

(+)-2-[21-[1-[(2,5-dihydro-4-
hydroxy-2-oxo-1H-pyrrol-3-
yl)carbonyl]-1,2,4a,5,6,7,8,8a-
octahydro-5,6-dihydroxy-1,3-
dimethyl-2-
naphthalenyl]-2,6,10,14,18-
pentahydroxy-11,17,19-
trimethyl-4,8,12,16-

heneicosatetraen-1-yl]-1-

Formal Name

pyrrolidinecarboximidamide

Synonyms Antibiotic TPU-0037-A [1]

0=C(C1=C(CNC1=0)0)C2(C3
C(C(C(0)CC3)0)C=C(C)C2C
SMILES String CC(C)C(0)/C(C)=C/CC(0)/C=  [1]
C/C(C)C(0)/C=C/CC(0)/C=C/
CC(O)CC4N(CCC4)C(N)=N)C

Soluble in ethanol, methanol,

Solubility DMF, and DMSO

Biological Activity and Mechanism of Action

TPU-0037A exhibits potent antibacterial activity primarily against Gram-positive bacteria. Its
efficacy against MRSA makes it a compound of significant interest in the search for new
antibiotics to combat resistant pathogens.

Antibacterial Spectrum

The minimum inhibitory concentrations (MICs) of TPU-0037A against various bacterial strains
are summarized below.
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Bacterial Strain MIC (pg/mL)
Methicillin-resistant S. aureus (MRSA) 1.56-12.5
Bacillus subtilis 1.56-12.5
Micrococcus luteus 1.56-125
Escherichia coli >50

Proteus mirabilis >50

Proteus vulgaris >50
Pseudomonas aeruginosa >50

Data sourced from MedchemExpress.[1]

Postulated Mechanism of Action

The precise mechanism of action for TPU-0037A has not been definitively elucidated in the
available literature. However, as a member of the polyketide class of antibiotics, its mode of
action is likely to be similar to other compounds in this category. These mechanisms often
involve the disruption of the bacterial cell membrane or the inhibition of essential enzymes like
DNA gyrase. Further research is required to determine the specific molecular target of TPU-
0037A.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation and purification of TPU-0037A
are not extensively published. However, a general workflow can be inferred from the discovery
and characterization of similar natural products.

General Workflow for Isolation and Purification
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A generalized workflow for the isolation and purification of TPU-0037A.

Determination of Minimum Inhibitory Concentration
(MIC)
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The following diagram outlines a standard broth microdilution method for determining the MIC
of an antimicrobial agent like TPU-0037A.
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Reading Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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